Cas no 2060061-63-2 (1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane)

• Product Name: 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane
• CAS No: 2060061-63-2
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• MDL: MFCD30501420
• CID: 5212722
• PubChem ID: 137703872
• Update Time: 2025-07-09

1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.5]nonane, 1-[1-(1-methylethyl)-1H-pyrrol-3-yl]-
• 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane

• MDL： MFCD30501420
• Inchi： 1S/C15H24N2/c1-12(2)17-9-6-13(10-17)14-15(11-16-14)7-4-3-5-8-15/h6,9-10,12,14,16H,3-5,7-8,11H2,1-2H3
• InChI Key： BXXQBLLRXOCIEX-UHFFFAOYSA-N
• SMILES： C1(C2C=CN(C(C)C)C=2)C2(CCCCC2)CN1

Additional information on 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane

Recent Advances in the Study of 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane (CAS: 2060061-63-2)

In recent years, the compound 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane (CAS: 2060061-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, which could pave the way for novel drug development.

One of the key areas of research has been the synthesis and optimization of 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane. Recent publications have highlighted innovative synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that significantly enhances enantioselectivity, a critical factor for its biological activity.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. Preclinical studies using animal models have shown efficacy in mitigating symptoms of anxiety and depression, with a favorable safety profile. These findings suggest that 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane could serve as a lead compound for developing next-generation psychotropic drugs.

Moreover, structural-activity relationship (SAR) studies have provided insights into the molecular interactions responsible for its biological effects. Computational modeling and X-ray crystallography have been employed to map the binding sites and conformational changes induced by the compound. Such detailed analyses are invaluable for designing derivatives with enhanced potency and selectivity.

In addition to its neurological applications, recent research has explored its potential in oncology. Preliminary data indicate that the compound may inhibit certain kinases involved in cancer cell proliferation. Collaborative efforts between academic and industrial researchers are underway to evaluate its efficacy in various cancer models, with the aim of identifying viable candidates for clinical trials.

Despite these advancements, challenges remain, including optimizing pharmacokinetic properties and minimizing off-target effects. Future research directions may focus on formulation strategies to improve bioavailability and targeted delivery systems. The ongoing studies underscore the importance of 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane as a versatile scaffold in drug discovery.

In conclusion, the compound 1-1-(propan-2-yl)-1H-pyrrol-3-yl-2-azaspiro3.5nonane (CAS: 2060061-63-2) represents a promising avenue for therapeutic innovation. Its multifaceted pharmacological profile and synthetic adaptability make it a valuable subject of ongoing and future research. As the scientific community continues to unravel its potential, this compound may soon transition from bench to bedside, offering new hope for patients with unmet medical needs.